Cas no 1050508-86-5 (2-(3,4-Dimethylphenoxy)-1-propanamine hydrochloride)

2-(3,4-Dimethylphenoxy)-1-propanamine hydrochloride structure
1050508-86-5 structure
Product Name:2-(3,4-Dimethylphenoxy)-1-propanamine hydrochloride
CAS No:1050508-86-5
MF:C11H18ClNO
MW:215.719722270966
CID:1070354
PubChem ID:17169739
Update Time:2025-04-20

2-(3,4-Dimethylphenoxy)-1-propanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Dimethylphenoxy)-1-propanamine hydrochloride
    • [2-(3,4-dimethylphenoxy)propyl]amine hydrochloride
    • AKOS005111287
    • 2-(3,4-DIMETHYLPHENOXY)PROPAN-1-AMINE HYDROCHLORIDE
    • 1050508-86-5
    • 2-(3,4-dimethylphenoxy)propan-1-amine;hydrochloride
    • MDL: MFCD08720552
    • Inchi: 1S/C11H17NO.ClH/c1-8-4-5-11(6-9(8)2)13-10(3)7-12;/h4-6,10H,7,12H2,1-3H3;1H
    • InChI Key: IISKNLLZJKSWFM-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC(C)=C(C)C=1)C(C)CN

Computed Properties

  • Exact Mass: 215.1076919g/mol
  • Monoisotopic Mass: 215.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Melting Point: NA

2-(3,4-Dimethylphenoxy)-1-propanamine hydrochloride Security Information

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